Cas no 40513-12-0 (2-{4-[2-(Morpholin-4-yl)-2-oxoethyl]piperazin-1-yl}-4-oxo-4-phenylbutanoic acid)
![2-{4-[2-(Morpholin-4-yl)-2-oxoethyl]piperazin-1-yl}-4-oxo-4-phenylbutanoic acid structure](https://www.kuujia.com/scimg/cas/40513-12-0x500.png)
40513-12-0 structure
Product name:2-{4-[2-(Morpholin-4-yl)-2-oxoethyl]piperazin-1-yl}-4-oxo-4-phenylbutanoic acid
CAS No:40513-12-0
MF:C20H27N3O5
MW:389.44548535347
CID:2632859
2-{4-[2-(Morpholin-4-yl)-2-oxoethyl]piperazin-1-yl}-4-oxo-4-phenylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[4-(2-morpholin-4-yl-2-oxoethyl)piperazin-1-yl]-4-oxo-4-phenylbutanoic acid
- alpha-(Morpholinocarbonylmethyl-4 piperazino-1) beta-benzoyl propionique acide [French]
- 2-{4-[2-(morpholin-4-yl)-2-oxoethyl]piperazin-1-yl}-4-oxo-4-phenylbutanoic acid
- 1-Piperazineacetic acid, 4-(2-(4-morpholinyl)-2-oxoethyl)-alpha-(2-oxo-2-phenylethyl)-
- 4-(2-(4-Morpholinyl)-2-oxoethyl)-alpha-(2-oxo-2-phenylethyl)-1-piperazineacetic acid
- alpha-(Morpholinocarbonylmethyl-4 piperazino-1) beta-benzoyl propionique acide
- 2-{4-[2-(Morpholin-4-yl)-2-oxoethyl]piperazin-1-yl}-4-oxo-4-phenylbutanoic acid
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- Inchi: 1S/C20H27N3O5/c24-18(16-4-2-1-3-5-16)14-17(20(26)27)22-8-6-21(7-9-22)15-19(25)23-10-12-28-13-11-23/h1-5,17H,6-15H2,(H,26,27)
- InChI Key: WTKBCMFTLFNBGR-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(CN1CCN(C(C(=O)O)CC(C2C=CC=CC=2)=O)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 550
- Topological Polar Surface Area: 90.4
2-{4-[2-(Morpholin-4-yl)-2-oxoethyl]piperazin-1-yl}-4-oxo-4-phenylbutanoic acid Related Literature
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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